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Compound of Interest

Compound Name: SPDP-PEG9-acid

Cat. No.: B15143650 Get Quote

Introduction

SPDP-PEG9-acid is a heterobifunctional crosslinker designed for the covalent and oriented

immobilization of proteins onto a variety of surfaces. This reagent is particularly valuable in the

fields of biosensor development, immunoassays, and drug delivery systems where precise

control over protein attachment is critical. The molecule features two distinct reactive moieties

separated by a 9-unit polyethylene glycol (PEG) spacer. The N-hydroxysuccinimide (NHS)

ester end reacts with primary amines, while the pyridyldithiol (SPDP) group selectively targets

sulfhydryl (thiol) groups. The integrated PEG spacer enhances solubility, reduces non-specific

protein adsorption, and minimizes steric hindrance, thereby preserving the biological activity of

the immobilized protein.[1][2][3]

Chemical Structure and Reaction Mechanism

SPDP-PEG9-acid possesses a terminal carboxylic acid and a terminal pyridyldithiol group. The

carboxylic acid is typically activated with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

and N-hydroxysuccinimide (NHS) to form a reactive NHS ester.[4][5] This ester readily reacts

with primary amines (e.g., lysine residues on a protein or an amine-functionalized surface) to

form a stable amide bond. The SPDP group at the other end of the PEG linker reacts with free

sulfhydryl groups (e.g., cysteine residues in a protein) to form a reversible disulfide bond. This

dual reactivity allows for two primary immobilization strategies.
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Oriented Immobilization: By targeting specific functional groups (amines and thiols), proteins

can be immobilized in a controlled orientation, which is crucial for maximizing the

functionality of antibodies, enzymes, and other bioactive proteins.

Reduced Non-Specific Binding: The hydrophilic PEG spacer creates a hydration layer on the

surface that effectively minimizes non-specific adsorption of other proteins and molecules,

leading to lower background signals in assays.

Enhanced Stability and Solubility: The PEG linker can improve the stability of the

immobilized protein and increases the solubility of the entire conjugate during the

preparation process.

Cleavable Linkage: The disulfide bond formed by the SPDP group can be cleaved using

reducing agents like dithiothreitol (DTT), allowing for the release of the immobilized protein if

required.

Applications:
Biosensor and Microarray Fabrication: Covalent immobilization of antibodies, antigens, or

enzymes onto sensor chips or microarray slides for diagnostic and research applications.

Drug Delivery and Targeting: Functionalization of nanoparticles or other drug carriers with

targeting proteins to enhance their specificity and efficacy.

Affinity Chromatography: Preparation of affinity columns with immobilized ligands for the

purification of specific biomolecules.

Cell Culture and Tissue Engineering: Modification of surfaces with cell adhesion proteins to

promote cell attachment and growth in a controlled manner.

Experimental Workflow Overview
The general workflow for immobilizing a protein onto a surface using SPDP-PEG9-acid
involves a two-step process: surface functionalization followed by protein immobilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15143650#spdp-peg9-acid-for-immobilizing-proteins-
on-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15143650#spdp-peg9-acid-for-immobilizing-proteins-on-surfaces
https://www.benchchem.com/product/b15143650#spdp-peg9-acid-for-immobilizing-proteins-on-surfaces
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15143650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

